Cas no 1314650-49-1 (1-(1H-indol-7-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(1H-indol-7-yl)cyclobutane-1-carbonitrile
• CAS No: 1314650-49-1
• MF: C₁₃H₁₂N₂
• MW: 196.247782707214
• CID: 6608927
• PubChem ID: 165857102
• Update Time: 2025-07-22

1-(1H-indol-7-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-7-yl)cyclobutane-1-carbonitrile
• EN300-1839105
• 1314650-49-1

• Inchi： 1S/C13H12N2/c14-9-13(6-2-7-13)11-4-1-3-10-5-8-15-12(10)11/h1,3-5,8,15H,2,6-7H2
• InChI Key： HKCRLIJEMUZYTR-UHFFFAOYSA-N
• SMILES： N1C=CC2=CC=CC(=C12)C1(C#N)CCC1

Computed Properties

• Exact Mass: 196.100048391g/mol
• Monoisotopic Mass: 196.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 39.6Ų

Additional information on 1-(1H-indol-7-yl)cyclobutane-1-carbonitrile

Introduction to 1-(1H-indol-7-yl)cyclobutane-1-carbonitrile (CAS No. 1314650-49-1)

1-(1H-indol-7-yl)cyclobutane-1-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 1314650-49-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclobutane core substituted with an indole moiety and a nitrile group, exhibits a unique structural framework that positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The structural composition of 1-(1H-indol-7-yl)cyclobutane-1-carbonitrile combines the pharmacophoric properties of indole, a well-documented scaffold in medicinal chemistry, with the rigidity and electronic characteristics of the cyclobutane ring. The nitrile group at the carbon position further enhances its potential as a bioactive molecule, contributing to various pharmacological interactions. This compound's architecture suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition or receptor binding.

In recent years, the pharmaceutical industry has seen a surge in interest for heterocyclic compounds due to their diverse biological activities and synthetic accessibility. Among these, indole derivatives have been extensively studied for their roles in antimicrobial, anti-inflammatory, and anticancer therapies. The incorporation of a cyclobutane ring into indole derivatives has been shown to enhance metabolic stability and binding affinity, making such molecules attractive for drug development. The nitrile functionality, while relatively less explored compared to amides or carboxylic acids, offers unique reactivity and binding properties that could be leveraged for therapeutic purposes.

1-(1H-indol-7-yl)cyclobutane-1-carbonitrile has been the subject of several preliminary studies aimed at elucidating its pharmacological profile. Initial computational modeling studies suggest that this compound may interact with proteins involved in signal transduction and metabolic regulation. The rigid cyclobutane ring is expected to provide favorable interactions with hydrophobic pockets in target proteins, while the indole moiety can engage in hydrogen bonding and π-stacking interactions. The nitrile group, being electrophilic, could participate in nucleophilic addition reactions or coordinate with metal ions present in biological systems.

One of the most intriguing aspects of 1-(1H-indol-7-yl)cyclobutane-1-carbonitrile is its potential as a lead compound for the development of novel therapeutics. Researchers have hypothesized that modifications to its structure could yield derivatives with enhanced potency or selectivity for specific biological targets. For instance, replacing the nitrile group with other functional groups such as thiols or alcohols might alter its pharmacokinetic properties or expand its range of biological activities. Similarly, variations in the substitution pattern on the cyclobutane ring could fine-tune its binding interactions.

The synthesis of 1-(1H-indol-7-yl)cyclobutane-1-carbonitrile presents both challenges and opportunities for synthetic chemists. The construction of the cyclobutane ring can be achieved through various methods, including cycloaddition reactions or ring-closing metathesis. The introduction of the indole moiety typically involves palladium-catalyzed cross-coupling reactions between halogenated indoles and cyclobutyl halides. Finally, the nitrile group can be introduced via cyanation reactions or through dehydration of amides. Advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with high precision and yield.

Recent advancements in biocatalysis have also opened new avenues for the synthesis of 1-(1H-indol-7-yl)cyclobutane-1-carbonitrile. Enzymatic approaches offer advantages such as mild reaction conditions, high selectivity, and environmental sustainability. For example, cytochrome P450 enzymes have been employed to introduce functional groups into aromatic rings, while transaminases can facilitate the formation of amine derivatives from ketones or aldehydes. These biocatalytic methods could complement traditional synthetic strategies and provide access to novel analogs of 1-(1H-indol-7-yl)cyclobutane-1-carbonitrile.

The potential applications of 1-(1H-indol-7-yl)cyclobutane-1-carbonitrile extend beyond traditional small-molecule drug development. Its structural features make it an attractive candidate for use as an intermediate in the synthesis of larger biologically active molecules or as a building block for peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while offering improved stability and pharmacokinetic properties. By incorporating cyclobutane units into peptide-like scaffolds, researchers can enhance rigidity and reduce susceptibility to enzymatic degradation.

In conclusion, 1-( 1H-indol - 7 - yl ) - cyc lobutan e - 1 - carbo nitr ile ( CAS No . 13 1465 0 - 49 - 1 ) represents an exciting opportunity for further exploration in pharmaceutical chemistry . Its unique structural features , combinin g an ind ole moiety , a cyc lobu tane core , and a nitr ile group , position it as a promisin g candi date for drug discove ry and therapeu tic developmen t . With advanc emen ts in synthe tic meth odologies , biocata lysis , and computational modeling , there is significant poten tial to uncover novel bioactive deriva tives with improved pharma cokinetic propertie s . As research contin ues to unfold , it is en coura ging to con sider how such compoun ds might contrib u te to future med icinal breakthrou gh s . p >